Cas no 2168369-86-4 (1-4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one)

• Product Name: 1-4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one
• CAS No: 2168369-86-4
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 5777565
• PubChem ID: 165522304
• Update Time: 2025-11-03

1-4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2168369-86-4
• EN300-1269050
• 1-[4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-yl]ethan-1-one
• 1-4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one

• Inchi： 1S/C8H9NO3S/c1-5(10)7-9-6(4-13-7)8-11-2-3-12-8/h4,8H,2-3H2,1H3
• InChI Key： GVECDNYQSWGUDD-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=NC(=C1)C1OCCO1

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.7Ų

Additional information on 1-4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one

1-4-(1,3-Dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one: A Comprehensive Overview

The compound with CAS No. 2168369-86-4, commonly referred to as 1-4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and material science. The molecule consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, and a dioxolane moiety, which adds complexity to its structure and functionality.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the dioxolane group in this compound further enhances its chemical versatility, making it a promising candidate for exploring novel therapeutic agents. Researchers have reported that such compounds exhibit potential anti-inflammatory, antioxidant, and even anticancer activities, although further investigations are required to validate these findings in clinical settings.

The synthesis of 1-4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-1-one involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by the introduction of the dioxolane group through either nucleophilic substitution or condensation reactions. The exact synthetic pathway may vary depending on the starting materials and reaction conditions employed. However, the use of environmentally friendly reagents and catalytic systems has become increasingly popular in recent years to align with green chemistry principles.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations. For instance, the thiazole ring can act as a platform for further functionalization, enabling the introduction of additional substituents that may enhance its bioavailability or target specificity. Moreover, the dioxolane moiety can serve as a protecting group during complex syntheses or as a site for post-synthesis modifications.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and help ensure the purity and stability of the synthesized product. Additionally, computational chemistry tools have been employed to predict the compound's physicochemical properties and potential interactions with biological systems.

In terms of applications, 1-4-(1,3-dioxolan-2-yl)-1,3-thiazol-2-ylethan-one holds promise in several areas. Its thiazole core is known to exhibit bioactivity against various enzymes and receptors, making it a valuable lead compound for drug discovery programs. Furthermore, its structural flexibility allows for customization to suit specific pharmacological needs. For example, researchers have explored its potential as an inhibitor of kinases involved in cancer progression or as an antagonist for G-protein coupled receptors (GPCRs) implicated in neurological disorders.

Another area where this compound has shown potential is in material science. The thiazole moiety can contribute to the formation of stable polymer networks or serve as a building block for advanced materials with tailored properties. Its ability to form hydrogen bonds due to the dioxolane group may enhance intermolecular interactions, leading to materials with improved mechanical strength or thermal stability.

Despite its promising attributes, there are challenges associated with the development and commercialization of 1-4-(1,3-dioxolan--yl)-1-,thiazol--ylethan-one. One major hurdle is optimizing its synthesis to achieve high yields while minimizing waste and energy consumption. Additionally, thorough toxicological studies are necessary to ensure its safety for use in pharmaceutical or industrial applications.

In conclusion, 1--4--( -dioxolan--yl)-- -thiazol--ylethan-one represents a fascinating molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and beyond.